N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H16N6O3/c1-7-8(5-14-21-7)10(19)13-6-9-15-11(18(2)3)17-12(16-9)20-4/h5H,6H2,1-4H3,(H,13,19)
• InChI Key: WTNKZQKBNQDARE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=NC(=NC(=N2)OC)N(C)C
• Molecular Formula: C12H16N6O3
• Molecular Weight: 292.29 g/mol

Description

N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C12H16N6O3 and its molecular weight is 292.299. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Techniques

One area of research involves the development of novel synthesis methods for triazine derivatives, which are crucial for various applications in medicinal chemistry and material science. For instance, research on the synthesis of triazine-based compounds has led to the development of new anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, the novel synthesis of N-Methoxy-N-methylamides from 4,6-Pyrimidyl Urethane and Grignard Reagents showcases innovative approaches to compound development with potential applications in drug design and synthesis (Lee, 2007).

Antitumor Applications

Research into triazine and isoxazole derivatives has also highlighted potential antitumor applications. For example, studies on olivacine derivatives have identified compounds with high cytotoxicity against cancer cells, suggesting a path for the development of new antitumor agents (Jasztold-Howorko et al., 1994). This research indicates that triazine-based compounds could be vital in the search for more effective cancer treatments.

Corrosion Inhibition

Another significant application area for triazine derivatives is in corrosion inhibition, particularly for protecting metals in aggressive environments. Studies have synthesized benzothiazole derivatives, including triazine compounds, demonstrating their effectiveness as corrosion inhibitors for steel in acidic solutions (Hu et al., 2016). These findings suggest potential industrial applications in materials protection and preservation.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may act as a nucleophilic catalyst for a variety of reactions .

Biochemical Pathways

Given its structural features, it could potentially influence a broad range of heterocyclic and fused heterocyclic derivatives

Pharmacokinetics

Based on its structural similarity to other compounds, it may exhibit first-order kinetics . The compound’s bioavailability, half-life, and clearance rate are currently unknown and would require further investigation.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Given its potential as a nucleophilic catalyst, it may facilitate a variety of biochemical reactions, potentially leading to diverse cellular effects .